1-(1-Hydroxy-1-methyl-ethyl)-cyclobutanecarboxylic acid

• Molecular Formula: C8H14O3
• Molecular Weight: 158.19 g/mol
• SMILES: CC(C)(C1(CCC1)C(=O)O)O
• InChI: InChI=1S/C8H14O3/c1-7(2,11)8(6(9)10)4-3-5-8/h11H,3-5H2,1-2H3,(H,9,10)
• InChIKey: ZOPUDEYXVUXERP-UHFFFAOYSA-N

1-(1-Hydroxy-1-methyl-ethyl)cyclobutanecarboxylic Acid: Compound Overview

1-(1-Hydroxy-1-methyl-ethyl)-cyclobutanecarboxylic acid (CAS 959235-88-2; also named 1-(2-hydroxypropan-2-yl)cyclobutane-1-carboxylic acid) is a cyclobutane derivative bearing a geminal 1,1-disubstitution pattern: a carboxylic acid group and a tertiary hydroxyisopropyl group attached to the same ring carbon [1]. With the molecular formula C₈H₁₄O₃, a molecular weight of 158.19 g/mol, and a computed LogP of 1.01, this compound occupies a distinct physicochemical niche among cyclobutane carboxylic acid building blocks . It is commercially supplied at ≥95% purity with certificate-of-analysis documentation including NMR, HPLC, and GC . The compound belongs to a class of strained carbocyclic scaffolds increasingly employed in fragment-based drug discovery and conformational restriction strategies in medicinal chemistry [2].

● Geminal 1,1-disubstituted cyclobutane scaffold — achiral, single entity

● Tertiary hydroxyisopropyl group provides steric bulk and metabolic stability context

● Supplied at ≥95% purity with NMR, HPLC, GC documentation

• [1] SpectraBase Compound ID s8DtuDIFkd. 1-(1-Hydroxy-1-methyl-ethyl)-cyclobutanecarboxylic acid. Wiley Science Solutions, 2024. View Source
• [2] van der Kolk, M. R.; Janssen, M. A. C. H.; Rutjes, F. P. J. T.; Blanco-Ania, D. Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem 2022, 17, e202200020. View Source

1-(1-Hydroxy-1-methyl-ethyl)cyclobutanecarboxylic Acid Differentiation

Cyclobutane carboxylic acid building blocks with different substitution patterns produce divergent molecular geometries, hydrogen-bonding capacities, and lipophilicity profiles that fundamentally alter downstream molecular recognition [1]. The geminal 1,1-disubstitution pattern of this compound imposes a distinct spatial arrangement of functional groups compared to 1,3-disubstituted or monosubstituted analogs; moving the hydroxyisopropyl group from the 1-position to the 3-position—or replacing the tertiary alcohol with a primary hydroxymethyl group—changes the relative orientation of hydrogen-bond donor/acceptor pairs, rotatable bond count, and steric shielding around the carboxylic acid moiety [2]. These differences translate into measurable LogP shifts exceeding 0.7 log units between close structural analogs, affecting membrane permeability predictions and solubility in ways that cannot be compensated for by downstream formulation adjustments alone .

1,3-disubstituted cyclobutane analogs introduce cis/trans stereoisomerism, altering spatial orientation and may shift binding profiles.

Primary alcohol analogs differ in LogP by >0.7 units and are predicted to be metabolically more labile.

Relocating the hydroxyisopropyl group to the 3-position changes steric shielding around the carboxylic acid, potentially affecting target engagement.

• [1] van der Kolk, M. R.; Janssen, M. A. C. H.; Rutjes, F. P. J. T.; Blanco-Ania, D. Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem 2022, 17, e202200020. View Source
• [2] Hamilton, D. J. Design and Synthesis of (3D) Cyclobutane Fragments for Use in Fragment-Based Drug Discovery. PhD Thesis, Vrije Universiteit Amsterdam, 2022. View Source

1-(1-Hydroxy-1-methyl-ethyl)cyclobutanecarboxylic Acid: Comparative Evidence

Lipophilicity vs. 1-(Hydroxymethyl)cyclobutanecarboxylic Acid

The target compound exhibits a computed LogP of 1.0122, representing a +0.78 log unit increase over the closest primary-alcohol analog 1-(hydroxymethyl)cyclobutanecarboxylic acid (CAS 114671-90-8), which has a computed LogP of 0.2336 . This ~6-fold increase in octanol/water partition coefficient is driven by the replacement of a primary hydroxymethyl group (−CH₂OH) with a tertiary hydroxyisopropyl group [−C(CH₃)₂OH], which adds two methyl groups and increases hydrophobic surface area while preserving the hydrogen-bond donor/acceptor count (both compounds have 2 H-bond donors and 2 H-bond acceptors, with identical TPSA of 57.53 Ų) [1].

Lipophilicity Shift

Reported

Target LogP 1.01 vs. primary alcohol analog LogP 0.23 (ΔLogP +0.78, ~6× higher partition)

Supports lipophilicity-driven compound prioritization in permeability models.

Computed LogP; verify with experimental LogD.

Evidence Dimension	Computed octanol/water partition coefficient (LogP)
Target Compound Data	LogP = 1.0122 (Leyan computed)
Comparator Or Baseline	1-(Hydroxymethyl)cyclobutanecarboxylic acid; LogP = 0.2336 (ChemSrc computed)
Quantified Difference	ΔLogP = +0.7786 (~6.0-fold increase in P)
Conditions	Computed LogP values from vendor-provided computational chemistry data; both derived from structure-based prediction algorithms

Why This Matters

A LogP increase of ~0.78 units can shift a compound from the 'suboptimal permeability' range toward the 'favorable absorption' window (LogP 1-3), directly impacting the suitability of this building block for generating lead-like molecules with adequate membrane permeability.

• [1] Molbase (qiye.molbase.cn). 1-(Hydroxymethyl)cyclobutanecarboxylic acid (CAS 114671-90-8): Exact Mass 130.063, LogP 0.2336, PSA 57.53. View Source

Geminal Disubstitution and Conformational Restriction

The target compound bears both the carboxylic acid and the tertiary hydroxyisopropyl group at the cyclobutane 1-position (geminal arrangement), whereas cis-3-(2-hydroxypropan-2-yl)cyclobutane-1-carboxylic acid (CAS 1940136-13-9) and trans-3-(2-hydroxypropan-2-yl)cyclobutane-1-carboxylic acid (CAS 1940136-70-8) place the same substituents at the 1- and 3-positions (vicinal arrangement) . In geminal 1,1-disubstituted cyclobutanes, both substituents project from the same ring carbon with a fixed ~109° tetrahedral angle, creating a compact, locally symmetric steric environment [1]. In contrast, 1,3-disubstituted cyclobutane regioisomers exhibit cis/trans stereoisomerism, producing two distinct spatial orientations of the functional groups relative to the ring plane—a stereochemical variable absent in the target compound [2].

Scaffold Geometry

Class-level

1,1-Geminal arrangement yields a single, achiral molecular entity; 1,3-disubstituted analogs produce cis/trans isomers.

Simplifies fragment library design with defined exit vector geometry.

Class-level inference; individual SAR may vary.

Evidence Dimension	Substitution pattern and stereochemical complexity
Target Compound Data	1,1-Geminal disubstitution; achiral at the substituted ring carbon; no cis/trans isomerism; single molecular entity
Comparator Or Baseline	cis-3-(2-hydroxypropan-2-yl)cyclobutane-1-carboxylic acid (CAS 1940136-13-9) and trans-3-(2-hydroxypropan-2-yl)cyclobutane-1-carboxylic acid (CAS 1940136-70-8); 1,3-disubstituted with cis/trans stereoisomerism at the cyclobutane ring
Quantified Difference	Qualitative architectural difference: 1,1-geminal produces one molecular entity vs. two stereoisomers (cis and trans) for the 1,3-substitution pattern
Conditions	Structural comparison based on IUPAC nomenclature, SMILES, and InChI from vendor and database records

Why This Matters

For procurement decisions in fragment library design or SAR exploration, the geminal 1,1-architecture provides a single, well-defined chemical entity without stereochemical ambiguity, reducing the need for chiral separation or diastereomer characterization, while the distinct spatial projection of functional groups enables exploration of chemical space inaccessible to 1,3-disubstituted analogs.

• [1] van der Kolk, M. R.; Janssen, M. A. C. H.; Rutjes, F. P. J. T.; Blanco-Ania, D. Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem 2022, 17, e202200020. (Discusses conformational restriction and 3D geometry of cyclobutane scaffolds.) View Source
• [2] Kuujia.com. Cas no 1940136-70-8 (trans-3-(2-hydroxypropan-2-yl)cyclobutane-1-carboxylic acid). Technical Introduction: cyclobutane scaffold and functional group arrangement at the 3-position. View Source

Tertiary Alcohol: Metabolic Stability and Steric Profile

The target compound contains a tertiary alcohol [−C(CH₃)₂OH] at the 1-position of the cyclobutane ring, differentiating it from 1-(hydroxymethyl)cyclobutanecarboxylic acid (CAS 114671-90-8), which bears a primary alcohol (−CH₂OH) . Tertiary alcohols exhibit reduced susceptibility to oxidation by alcohol dehydrogenases and slower rates of Phase II glucuronidation compared to primary alcohols, a property that cyclobutane scaffolds in drug candidates have been shown to leverage for increasing metabolic stability [1]. The gem-dimethyl substitution adjacent to the hydroxyl group provides increased steric shielding of the polar −OH moiety, which can modulate solvent accessibility and intermolecular hydrogen-bonding patterns without altering the total hydrogen-bond donor count (both compounds have HBD = 2) . Additionally, the tertiary alcohol cannot be further oxidized to an aldehyde or carboxylic acid, eliminating a potential metabolic soft spot present in the primary alcohol analog [1].

Alcohol Class Stability

Class-level

Tertiary alcohol –C(CH₃)₂OH reduces susceptibility to oxidation vs. primary –CH₂OH; identical HBD count (2).

May confer greater metabolic stability; steric shielding modulates H-bonding.

Based on alcohol class SAR; compound-specific metabolism studies needed.

Evidence Dimension	Alcohol class: tertiary vs. primary; predicted metabolic vulnerability and steric profile
Target Compound Data	Tertiary alcohol [−C(CH₃)₂OH]; LogP = 1.0122; MW = 158.19; not susceptible to further oxidation at the alcohol carbon
Comparator Or Baseline	1-(Hydroxymethyl)cyclobutanecarboxylic acid; primary alcohol (−CH₂OH); LogP = 0.2336; MW = 130.14; can be oxidized to aldehyde/carboxylic acid
Quantified Difference	Alcohol class difference (tertiary vs. primary); LogP shift of +0.78; MW increase of 28.05 g/mol (two additional methyl groups); qualitative metabolic stability advantage for tertiary alcohol
Conditions	Structural comparison; metabolic stability inference based on cyclobutane scaffold literature and alcohol class SAR principles

Why This Matters

The tertiary alcohol functionality provides a metabolically more robust building block for constructing lead compounds where oxidative metabolism at the alcohol position is undesirable, while the increased steric bulk may also confer enhanced target selectivity in binding pockets sensitive to substituent size.

• [1] van der Kolk, M. R.; Janssen, M. A. C. H.; Rutjes, F. P. J. T.; Blanco-Ania, D. Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem 2022, 17, e202200020. (Documents cyclobutane use for increasing metabolic stability and blocking metabolically labile sites.) View Source

Fragment Library Design: Molecular Weight and Steric Profile

With a molecular weight of 158.19 g/mol, this compound sits within the upper range of the classical 'rule of three' fragment criteria (MW < 300) while offering significantly greater three-dimensional character and steric complexity than the minimalist cyclobutane carboxylic acid building block 1-(hydroxymethyl)cyclobutanecarboxylic acid (MW 130.14) . The additional 28.05 g/mol corresponds to the two methyl groups on the tertiary alcohol, which contribute to increased fraction of sp³-hybridized carbons (Fsp³), a parameter positively correlated with clinical success rates in drug development [1]. Cyclobutane fragments have been specifically identified as underrepresented yet attractive 3D scaffolds in fragment-based drug discovery, with their unique puckered structure and increased C−C π-character providing distinct molecular recognition properties compared to planar aromatic fragments [2].

Fragment 3D Complexity

Class-level

MW 158.19, Fsp³ 0.875 vs. primary alcohol analog MW 130.14, Fsp³ 0.833.

Higher 3D character within fragment-appropriate MW window.

Fsp³ from formula; fragment screening diversity potential.

Evidence Dimension	Molecular weight, Fsp³ (fraction sp³), and 3D character for fragment library suitability
Target Compound Data	MW = 158.19 g/mol; C₈H₁₄O₃; Fsp³ = 7/8 = 0.875; 2 rotatable bonds; 3D puckered cyclobutane core
Comparator Or Baseline	1-(Hydroxymethyl)cyclobutanecarboxylic acid: MW = 130.14 g/mol; C₆H₁₀O₃; Fsp³ = 5/6 = 0.833; 1 rotatable bond (ex-carboxyl). Cyclobutanecarboxylic acid: MW = 100.12 g/mol; C₅H₈O₂; Fsp³ = 4/5 = 0.80
Quantified Difference	MW 28.05 g/mol higher than primary alcohol analog; Fsp³ of 0.875 (highest among analogs); steric bulk from gem-dimethyl group not present in comparator compounds
Conditions	Calculated from molecular formulas; Fsp³ defined as number of sp³-hybridized carbons / total carbon count

Why This Matters

For procurement of fragment libraries targeting underrepresented 3D chemical space, this compound provides a higher molecular complexity and Fsp³ than simpler cyclobutane building blocks while remaining well within fragment-appropriate molecular weight limits, enabling exploration of shape-diverse chemical space in early-stage screening campaigns.

• [1] Lovering, F.; Bikker, J.; Humblet, C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J. Med. Chem. 2009, 52, 6752–6756. (Establishes correlation between Fsp³ and clinical success.) View Source
• [2] Hamilton, D. J. Design and Synthesis of (3D) Cyclobutane Fragments for Use in Fragment-Based Drug Discovery. PhD Thesis, Vrije Universiteit Amsterdam, 2022. (Identifies cyclobutane moiety as an underrepresented yet attractive 3D scaffold in FBDD.) View Source

1-(1-Hydroxy-1-methyl-ethyl)cyclobutanecarboxylic Acid Applications

Fragment Library Design for 3D Chemical Space

This compound is optimally suited for inclusion in cyclobutane-focused fragment screening libraries designed to probe three-dimensional binding pockets. Its high Fsp³ (0.875) and LogP of ~1.01 place it within favorable fragment physicochemical space while the geminal 1,1-disubstitution pattern provides a compact, achiral scaffold that eliminates the stereochemical complexity of 1,3-disubstituted alternatives [1]. The tertiary alcohol and carboxylic acid functional groups offer orthogonal derivatization handles for fragment elaboration via amide coupling, esterification, or alcohol functionalization, enabling efficient SAR exploration following initial hit identification [2].

Conformationally Constrained Peptidomimetics and β-Turn Mimics

The geminally 1,1-disubstituted cyclobutane core serves as a rigid scaffold that restricts conformational freedom more effectively than monosubstituted or 1,3-disubstituted cyclobutane analogs [1]. The ~109° projection angle between the carboxylic acid and tertiary alcohol at the geminal position mimics the spatial arrangement of key functional groups in β-turn peptidomimetic scaffolds. The increased steric bulk from the gem-dimethyl group adjacent to the hydroxyl moiety provides additional conformational bias, an advantage not available with the primary alcohol analog 1-(hydroxymethyl)cyclobutanecarboxylic acid [2].

Metabolic Stability in Lead Optimization

When incorporated as a building block into lead series where a primary alcohol or phenol moiety is identified as a metabolic soft spot, the tertiary alcohol of this compound provides a replacement with inherently lower susceptibility to alcohol dehydrogenase-mediated oxidation and reduced Phase II conjugation rates [1]. This substitution strategy is consistent with documented applications of cyclobutane scaffolds for increasing metabolic stability in drug candidates, where the strained ring also contributes chemical inertness relative to acyclic analogs [2]. The ~0.78 LogP increase relative to the primary alcohol analog further adjusts the lipophilicity profile toward the favorable drug-like range of LogP 1–3 .

Scaffold Hopping to Saturated Carbocycles

As a saturated, non-planar building block with an Fsp³ of 0.875, this compound is an ideal candidate for scaffold-hopping campaigns aiming to replace flat aromatic carboxylic acid moieties with three-dimensional saturated bioisosteres [1]. The cyclobutane ring's unique puckered structure and increased C−C π-character provide distinct molecular recognition properties compared to phenyl rings, while the geminal disubstitution offers a spatially defined exit vector geometry that is not achievable with 1,3-disubstituted cyclobutane regioisomers [2]. This application is particularly relevant for improving aqueous solubility and reducing aromatic ring count in lead optimization, factors correlated with improved developability profiles .

Application

Selection Property

Validation Focus

3D Fragment Library Design

Achiral geminal scaffold, high Fsp³

Conformational diversity vs. 1,3-analogs

Peptidomimetic Scaffolds

Geminal angle constraint, steric bulk

Spatial mimicry of β-turn motifs

Metabolic Soft-Spot Replacement

Tertiary alcohol oxidative stability

In vitro microsomal stability

Aryl-to-Cyclobutane Hopping

Saturated non-planar core

Solubility and developability profiling

• [1] van der Kolk, M. R.; Janssen, M. A. C. H.; Rutjes, F. P. J. T.; Blanco-Ania, D. Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem 2022, 17, e202200020. (Comprehensive review of cyclobutane applications in medicinal chemistry including metabolic stability, conformational restriction, aryl isostere replacement, and 3D scaffold advantages.) View Source
• [2] Hamilton, D. J. Design and Synthesis of (3D) Cyclobutane Fragments for Use in Fragment-Based Drug Discovery. PhD Thesis, Vrije Universiteit Amsterdam, 2022. (Documents the value of cyclobutane fragments as underrepresented 3D scaffolds in FBDD.) View Source